Cas no 2060024-50-0 (tricyclo3.2.1.0,2,4octan-6-amine)

tricyclo3.2.1.0,2,4octan-6-amine structure

2060024-50-0 structure

Product Name:tricyclo3.2.1.0,2,4octan-6-amine

CAS No:2060024-50-0

Molecular Formula:C₈H₁₃N

Molecular Weight:123.195522069931

MDL:MFCD30535668

CID:5173441

PubChem ID:126838678

tricyclo3.2.1.0,2,4octan-6-amine Properties

Names and Identifiers

- INDEX NAME NOT YET ASSIGNED
- tricyclo3.2.1.0,2,4octan-6-amine
- MDL： MFCD30535668
- InChIKey： VCSMEGCTNQNUCY-UHFFFAOYSA-N
- Inchi： 1S/C8H13N/c9-8-2-4-1-7(8)6-3-5(4)6/h4-8H,1-3,9H2
- SMILES： NC1CC2C3CC3C1C2

tricyclo3.2.1.0,2,4octan-6-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-332668-0.05g	tricyclo[3.2.1.0,2,4]octan-6-amine	2060024-50-0	95.0%	0.05g	$888.0	2025-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01093710-1g	Tricyclo[3.2.1.0,2,4]octan-6-amine	2060024-50-0	95%	1g	￥5180.0

tricyclo3.2.1.0,2,4octan-6-amine Related Literature

1. Front cover

Energy Environ. Sci., 2012,5, 7677-7677
2. Long-range electron–electron interaction and charge transfer in protein complexes: a numerical approach†

David Gnandt,Thorsten Koslowski Phys. Chem. Chem. Phys., 2019,21, 18595-18604
3. Research progress in fluorinated carbon sources and the discharge mechanism for Li/CFx primary batteries

Meiting Gao,Danmin Cai,Sifei Luo,Yuhan Yang,Yong Xie,Licai Zhu,Zhongzhi Yuan J. Mater. Chem. A, 2023,11, 16519-16538
4. Weak Ag⋯Ag and Ag⋯π interactions in templating regioselective single and double [2+2] reactions of N,N′-bis(3-(4-pyridyl)acryloyl)–hydrazine: synthesis of an unprecedented tricyclohexadecane ring system†

Ramkinkar Santra,Kaustuv Banerjee,Kumar Biradha Chem. Commun., 2011,47, 10740-10742
5. Phonons and excitons in ZrSe2–ZrS2 alloys†

Arsalan Hashemi,R. Jaramillo J. Mater. Chem. C, 2020,8, 5732-5743
6. A 3D printed hydrostatic skeleton for an earthworm-inspired soft burrowing robot

Ryuma Niiyama,Kazuma Matsushita,Masahiro Ikeda,Keung Or,Yasuo Kuniyoshi Soft Matter, 2022,18, 7990-7997
7. Elemental sulphur in the synthesis of sulphur-containing polymers: reaction mechanisms and green prospects

Natalia P. Tarasova,Alexey A. Zanin,Efrem G. Krivoborodov,Yaroslav O. Mezhuev RSC Adv., 2021,11, 9008-9020
8. Macrocycle-based topological azo-polymers: facile synthesis and unusual photoresponsive properties†‡

Wei Song,Ruiyu Jiang,Lei Zhu Polym. Chem., 2017,8, 7133-7142
9. Application of green synthesis of gold nanoparticles for sensitive detection of aflatoxin B1 based on metal enhanced fluorescence†

Kunhitlu Subrahmanya Abhijith,Munna Singh Thakur Anal. Methods, 2012,4, 4250-4256
10. Detection and quantification of new psychoactive substances (NPSs) within the evolved “legal high” product, NRG-2, using high performance liquid chromatography-amperometric detection (HPLC-AD)

Khaled Y. Zuway,Jamie P. Smith,Christopher W. Foster,Nikil Kapur,Craig E. Banks,Oliver B. Sutcliffe Analyst, 2015,140, 6283-6294

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